Cas no 145774-33-0 (C8 DIHYDROCERAMIDE)
C8 Dihydroceramide is a synthetic lipid analog of dihydroceramide, featuring an 8-carbon acyl chain. This short-chain ceramide precursor is utilized in research and cosmetic formulations due to its stability and role in modulating ceramide biosynthesis. Its compact structure enhances skin permeability, making it effective for studying epidermal barrier function and lipid metabolism. Unlike long-chain ceramides, C8 Dihydroceramide offers improved solubility in aqueous and lipid-based systems, facilitating formulation flexibility. It serves as a key intermediate in sphingolipid pathways, enabling investigations into cellular signaling and apoptosis. Its synthetic purity ensures reproducibility in experimental and industrial applications, particularly in dermatology and membrane biology studies.
C8 DIHYDROCERAMIDE structure
Product Name:C8 DIHYDROCERAMIDE
CAS No:145774-33-0
MF:C26H53NO3
MW:427.70392870903
CID:824840
PubChem ID:6610274
Update Time:2025-06-07
C8 DIHYDROCERAMIDE Chemical and Physical Properties
Names and Identifiers
-
- C8 DIHYDROCERAMIDE
- 1-oleoyl-N-heptadecanoyl-D-erythro-sphingosine
- N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide
- C8 dihydrosphingosine
- C8 Sphinganine
- N-08:0 Sphinganine
- N-08:0 Sphinganine C8 Sphinganine C8 dihydrosphingosine N-(octanoyl)-sphinganine
- N-OCTANOYL-D-ERYTHRO-SPHINGANINE
- DIHYDROCERAMIDE C8
- N-OCTANOYLSPHINGANINE
- N-OCTANOYL-DIHYDRO-CERAMIDE
- N-OCTANOYLSPHINGANINE, D-ERYTHRO
- MFCD01320385
- DA-61985
- DTXSID40425011
- HMS1361O13
- CHEMBL552138
- SCHEMBL6242240
- BSPBio_001571
- KBio3_000582
- NCGC00161361-01
- CS-0066996
- NCGC00161361-03
- BML3-D02
- KBioGR_000291
- n-octanoyldihydrosphingosine
- KBio3_000581
- KBio2_002859
- HMS1989O13
- C8 Dihydroceramide [N-Octanoylsphinganine]
- Q27156407
- N-((2S,3R)-1,3-dihydroxyoctadecan-2-yl)octanamide
- Cer(d18:0/8:0)
- Bio2_000291
- N-caprylylsphinganine
- BP-28812
- Bio1_000813
- SMP2_000138
- IDI1_034041
- NCGC00161361-02
- BRD-K71586778-001-02-3
- Bio2_000771
- KBioSS_000291
- Bio1_000324
- HMS3402O13
- CBiol_002038
- AKOS027250754
- HY-119312
- KBio2_000291
- Bio1_001302
- C8 Dihydroceramide (d18:0/8:0), N-octanoyl-D-erythro-sphinganine, powder
- HMS1791O13
- C8-DIHYDRO-CERAMIDE
- 145774-33-0
- C8 dihydro Ceramide (d18:0/8:0)
- CHEBI:82841
- G91324
- J-008151
- N-capryloyldihydroceramide
- KBio2_005427
- C8 Dihydroceramide (d18:0/8:0)
-
- Inchi: 1S/C26H53NO3/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(29)24(23-28)27-26(30)22-20-17-8-6-4-2/h24-25,28-29H,3-23H2,1-2H3,(H,27,30)/t24-,25+/m0/s1
- InChI Key: LGOFBZUQIUVJFS-LOSJGSFVSA-N
- SMILES: O[C@@H]([C@H](CO)NC(CCCCCCC)=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 427.40300
- Monoisotopic Mass: 427.40254455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 23
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Melting Point: 101-102°C
- Solubility: DMSO (Sparingly)
- PSA: 73.05000
- LogP: 7.50650
C8 DIHYDROCERAMIDE Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:−20°C
C8 DIHYDROCERAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 56-1076-4-5mg |
C8-dihydro-Ceramide (N-octanoyl-) |
145774-33-0 | >98% | 5mg |
€100.00 | 2025-03-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N40040-5mg |
N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide |
145774-33-0 | 5mg |
¥1188.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N40040-50mg |
N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide |
145774-33-0 | 50mg |
¥8178.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N40040-10mg |
N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide |
145774-33-0 | 10mg |
¥2048.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N40040-25mg |
N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide |
145774-33-0 | 25mg |
¥4608.0 | 2021-09-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70458-1mg |
C8 dihydro Ceramide (d18:0/8:0) |
145774-33-0 | 98% | 1mg |
¥377.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70458-5mg |
C8 dihydro Ceramide (d18:0/8:0) |
145774-33-0 | 98% | 5mg |
¥888.00 | 2022-04-26 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860626P-5MG |
C8 Dihydroceramide (d18:0/8:0) |
145774-33-0 | 5mg |
¥1029.52 | 2023-11-02 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029422-10mg |
C8 DIHYDROCERAMIDE |
145774-33-0 | 99% | 10mg |
¥2282 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029422-25mg |
C8 DIHYDROCERAMIDE |
145774-33-0 | 99% | 25mg |
¥5133 | 2024-05-25 |
C8 DIHYDROCERAMIDE Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
145774-33-0 (C8 DIHYDROCERAMIDE) Related Products
- 61389-70-6(C14 Dihydroceramide)
- 5966-29-0(C16 Dihydroceramide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent